3-((3,5-Difluorophenyl)sulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile

• IUPAC Name: 3-(3,5-difluorophenyl)sulfonyl-4-oxo-1H-quinoline-6-carbonitrile
• InChI: InChI=1S/C16H8F2N2O3S/c17-10-4-11(18)6-12(5-10)24(22,23)15-8-20-14-2-1-9(7-19)3-13(14)16(15)21/h1-6,8H,(H,20,21)
• InChI Key: NCBXOKGFMJTRLU-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1C#N)C(=O)C(=CN2)S(=O)(=O)C3=CC(=CC(=C3)F)F
• Molecular Formula: C16H8F2N2O3S
• Molecular Weight: 346.3 g/mol

Description

The compound “3-((3,5-Difluorophenyl)sulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile” is a complex organic molecule. It contains a quinoline core, which is a heterocyclic aromatic organic compound with the chemical formula C9H7N. Quinolines are important in the field of natural products, pharmaceuticals, and materials science.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be predicted based on its structure and the properties of similar compounds. For example, the presence of the nitrile and sulfonyl groups might suggest that this compound has certain polar characteristics.

Scientific Research Applications

Electropolymerization and Photonic Properties

Ruthenium aminophenanthroline metallopolymer films electropolymerized from an ionic liquid, including compounds similar to the queried chemical, have been studied for their deposition and electrochemical and photonic properties. These studies highlight the impact of solvent on the deposition rate, morphology, and charge transport through the films, as well as their electrochemiluminescence (ECL) in the presence of tripropylamine as a coreactant, suggesting potential applications in photonic devices and sensors (Venkatanarayanan et al., 2008).

Charge Transport Properties

The optoelectronic, nonlinear, and charge transport properties of hydroquinoline derivatives, including structures related to the queried chemical, have been explored through density functional theory (DFT). These compounds show promise as multifunctional materials due to their efficient charge transport tendency, which is crucial for the development of electronic and optoelectronic devices (Irfan et al., 2020).

Synthesis of Derivatives

Research into the facile synthesis of tetrahydropyrimido quinoline derivatives, which shares a core structure with the compound , has been conducted. These derivatives have been synthesized through reactions involving dimethylformamide and various reagents, demonstrating the compound's versatility in synthesizing a range of biologically active molecules (Elkholy & Morsy, 2006).

Oxygen Transfer Agent

HOF·CH3CN, in research unrelated directly to the queried compound but relevant to its potential chemical class, has been identified as an excellent oxygen transfer agent for organic chemistry. It facilitates electrophilic oxygen transfer efficiently, suggesting that similar compounds could be explored for their reactivity and application in synthetic chemistry (Rozen, 2014).

Catalytic CO2 Reduction

Studies on Re(pyridine-oxazoline)(CO)3Cl complexes, which involve chemistry related to the queried compound, show catalytic activity in CO2 reduction. These complexes demonstrate the potential of quinoline derivatives in catalyzing environmentally significant reactions (Nganga et al., 2017).